![molecular formula C20H17N3O3 B2806312 5'-benzyl-3',3a'-dihydro-2'H-spiro[indoline-3,1'-pyrrolo[3,4-c]pyrrole]-2,4',6'(5'H,6a'H)-trione CAS No. 675140-03-1](/img/structure/B2806312.png)
5'-benzyl-3',3a'-dihydro-2'H-spiro[indoline-3,1'-pyrrolo[3,4-c]pyrrole]-2,4',6'(5'H,6a'H)-trione
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Overview
Description
“5’-benzyl-3’,3a’-dihydro-2’H-spiro[indoline-3,1’-pyrrolo[3,4-c]pyrrole]-2,4’,6’(5’H,6a’H)-trione” is a chemical compound with the IUPAC name 5-benzylspiro[1,2,3a,6a-tetrahydropyrrolo[3,4-c]pyrrole-3,3’-1H-indole]-2’,4,6-trione. It is part of a series of pyrrolo[3,2-c]pyrroles that have been synthesized and characterized using various analytical techniques .
Synthesis Analysis
The synthesis of this compound involves stereoselective 1,3-dipolar cycloaddition reactions .Molecular Structure Analysis
The molecular structure of this compound was characterized using various analytical techniques including FT-IR, UV-Vis, and NMR spectroscopic studies .Chemical Reactions Analysis
The mode of binding and reactivity of the target compounds with SARS-CoV-2 main protease (Mpro) were studied using molecular docking and molecular dynamics (MD) simulation .Physical and Chemical Properties Analysis
The absorption, distribution, metabolism, excretion (ADME) properties of the compounds are in the acceptable range, as they are orally active and obey Lipinski’s rule of five without violation .Scientific Research Applications
Synthesis Techniques
- Organocatalytic [3+2] Cycloaddition : Research led by Zhao et al. (2015) describes the diastereo- and enantioselective synthesis of chiral pyrrolidine-fused spirooxindoles, including 5'-benzyl-3',3a'-dihydro-2'H-spiro[indoline-3,1'-pyrrolo[3,4-c]pyrrole]-2,4',6'(5'H,6a'H)-trione derivatives, via organocatalytic [3+2] cycloaddition of azomethine ylides with maleimides. This method yields the desired compounds with high diastereoselectivity and enantiomeric excess, showcasing the efficiency of using Cinchona alkaloid-based squaramide organocatalysts (Hong‐Wu Zhao et al., 2015).
Chemical Properties and Structural Analysis
- Synthesis and Chemical Properties : A series of new derivatives of 3a',6a'-dihydro-2'H-spiro[indole-3,1'-pyrrolo[3,4-c]pyrrole]-2,4',6'(1H,3'H,5'H)-triones were synthesized by Pavlovskaya et al. (2013) through cycloaddition of azomethine ylides to maleimides. This research provides insights into the direction of cycloaddition and examines the chemical properties of the obtained spiro products, contributing to the understanding of their potential applications in chemical synthesis (Т. Л. Павловская et al., 2013).
Potential Applications
Heterocyclization Reactions : The work of Racheva and Maslivets (2007) explores the heterocyclization of pyrrolo[2,1-c][1,4]benzoxazine-1,2,4-trione with dimedone, producing compounds with potential applications in the development of new pharmaceuticals and materials science. This research highlights the versatility of spiro compounds in synthesizing structurally diverse heterocycles (N. Racheva & A. N. Maslivets, 2007).
Green Chemical Approaches : Arya and Kumar (2011) demonstrated an efficient and environmentally benign synthesis of structurally diverse spiroheterocycles with fused heterosystems. Their method, using sulfamic acid-catalyzed multicomponent domino reactions in an aqueous medium, underscores the potential of spiro[indoline-3,1'-pyrrolo[3,4-c]pyrrole]-2,4',6'(5'H,6a'H)-trione derivatives in green chemistry and sustainable synthesis processes (A. Arya & Mahendra Kumar, 2011).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
5-benzylspiro[1,2,3a,6a-tetrahydropyrrolo[3,4-c]pyrrole-3,3'-1H-indole]-2',4,6-trione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17N3O3/c24-17-13-10-21-20(14-8-4-5-9-15(14)22-19(20)26)16(13)18(25)23(17)11-12-6-2-1-3-7-12/h1-9,13,16,21H,10-11H2,(H,22,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JDMJJGKWPZNOCL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2C(C(=O)N(C2=O)CC3=CC=CC=C3)C4(N1)C5=CC=CC=C5NC4=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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